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Compound of Interest

Compound Name: 2-Methyl-5-nitroaniline hydrate

Cat. No.: B1603624 Get Quote

Technical Support Center: 2-Methyl-5-
nitroaniline Hydrate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of 2-Methyl-5-nitroaniline
hydrate.

Troubleshooting Guide
This guide addresses specific issues that may arise during experimentation.
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Issue Potential Cause Recommended Action

Unexpected Color Change or

Fuming Upon Addition of a

Reagent

Incompatible chemical

reaction. 2-Methyl-5-

nitroaniline is incompatible with

strong oxidizing agents, acids,

acid chlorides, acid

anhydrides, and

chloroformates.[1][2][3][4]

1. Cease the addition of the

reagent immediately. 2. If safe

to do so, isolate the reaction

vessel in a fume hood. 3.

Consult the Safety Data Sheet

(SDS) for both reactants to

understand the incompatibility.

4. If the reaction is vigorous,

evacuate the immediate area

and alert safety personnel.

Spill of Solid 2-Methyl-5-

nitroaniline Hydrate

Accidental mishandling of the

container.

1. Evacuate and ventilate the

spill area.[5] 2. Wear

appropriate Personal

Protective Equipment (PPE),

including gloves, protective

clothing, eye protection, and a

respirator.[1][4] 3. For

containment, use a clean

shovel to place the material

into a dry, covered container

without compressing it.[5] 4.

Mechanically recover the

product.[5] 5. Dispose of the

contained material as

hazardous waste according to

official regulations.[5] 6. Notify

authorities if the product enters

sewers or public waters.[5]

Skin or Eye Contact Improper use of Personal

Protective Equipment (PPE).

Skin Contact: 1. Immediately

wash the affected skin with

plenty of water.[5] 2. Take off

all contaminated clothing

immediately.[5] 3. If skin

irritation occurs, seek medical

advice.[6] Eye Contact: 1.
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Rinse eyes with water as a

precaution.[5] 2. If you have

contact lenses, remove them if

it is easy to do so. Continue

rinsing. 3. Seek medical

attention.

Accidental Inhalation

Inadequate ventilation or

improper handling of the

powder.

1. Move the affected person to

fresh air and keep them

comfortable for breathing.[5] 2.

Call a POISON CENTER or

doctor immediately.[5]

Accidental Ingestion

Contamination of hands or

failure to follow hygiene

measures.

1. Rinse the mouth.[5] 2. Call a

physician or POISON

CENTER immediately.[5] 3. Do

NOT induce vomiting.[7]

Frequently Asked Questions (FAQs)
What are the primary hazards associated with 2-Methyl-5-nitroaniline hydrate?

2-Methyl-5-nitroaniline is toxic if swallowed, in contact with skin, or if inhaled.[5][6] It is also

suspected of causing cancer and is harmful to aquatic life with long-lasting effects.[5]

What are the proper storage conditions for 2-Methyl-5-nitroaniline hydrate?

Store in a locked, cool, dry, and well-ventilated area in a tightly closed container.[1][5][8] Keep it

away from heat, sparks, open flames, and incompatible materials such as strong oxidizing

agents and strong acids.[1][4]

What personal protective equipment (PPE) should be worn when handling this compound?

It is recommended to wear protective gloves, protective clothing, eye protection, and face

protection.[5] In case of insufficient ventilation, wear suitable respiratory equipment.[4]

How should 2-Methyl-5-nitroaniline hydrate waste be disposed of?
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Disposal must be done according to official regulations.[5] Dispose of the contents and

container in accordance with the instructions of a licensed collector.[5] Avoid release to the

environment.[1][5]

Quantitative Data Summary
Property Value

CAS Number 99-55-8 (anhydrous)

Molecular Formula C7H8N2O2

Melting Point 103-106 °C (lit.)[2]

Hazard Class 6.1 (Toxic)

Packing Group II

Signal Word Danger[5]

Experimental Protocols
Protocol for Safe Handling of 2-Methyl-5-nitroaniline
Hydrate

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS). Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a lab coat, and safety goggles.[5]

Weighing and Transfer: When weighing and transferring the solid, avoid creating dust. Use a

spatula and handle it gently.

In Case of Exposure:

Skin: Immediately wash with plenty of water and remove contaminated clothing.[5]

Eyes: Rinse cautiously with water for several minutes.[5]

Inhalation: Move to fresh air and seek medical attention.[5]
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Hygiene: Do not eat, drink, or smoke when using this product.[1][5] Always wash your hands

after handling the chemical.[5]

Protocol for Spill Cleanup
Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area.

Eliminate all ignition sources.

Ventilate: Ensure the area is well-ventilated.[5]

Don PPE: Put on the appropriate PPE, including a respirator, chemical-resistant gloves, and

protective clothing.[1]

Containment: Carefully shovel the spilled material into a labeled, dry container with a lid.[5]

Avoid actions that could generate dust.

Decontamination: Clean the spill area with a suitable solvent (consult your institution's safety

guidelines) and then wash with soap and water.

Waste Disposal: Seal the container with the spilled material and dispose of it as hazardous

waste in accordance with local, state, and federal regulations.[5]

Visualizations
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Caption: Workflow for Safe Handling of 2-Methyl-5-nitroaniline Hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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